Extremely fast charging lithium-ion battery using bio-based polymer-derived heavily nitrogen doped carbon†
Chemical Communications Pub Date: 2021-11-24 DOI: 10.1039/D1CC04931C
Abstract
Extremely high nitrogen doped carbon was designed by facile pyrolysis of bio-based poly(2,5-benzimidazole) as a single source of nitrogen and carbon. For the first time ever, a carbon-based anode with ∼17 wt% of nitrogen doping with extremely fast charging (XFC) capability at 18.6 A g−1 and ultralong cyclability (3000 cycles) with 90% capacity retention was investigated. Full cell studies also indicated the commercial competence of the novel material.
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